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Compound of Interest

Compound Name: Influenza virus-IN-7

Cat. No.: B12401969

This document provides essential safety and logistical information for all laboratory personnel
working with the novel influenza virus strain, IN-7. Adherence to these procedures is mandatory
to ensure personal safety and prevent laboratory-acquired infections.

Operational Plan: Virus Handling

All work involving infectious Influenza virus-IN-7, including manipulation of primary samples,
viral isolation, and propagation, must be conducted within a certified Class Il Biosafety Cabinet
(BSC). The following personal protective equipment (PPE) is required at a minimum for all
procedures.

1.1. Donning PPE: A Step-by-Step Guide

o Hand Hygiene: Before entering the laboratory, wash hands thoroughly with soap and water
for at least 20 seconds.

e Gowning: Put on a solid-front, disposable gown with tight-fitting cuffs. Ensure it completely
covers your personal clothing.

o Respirator: Don a fit-tested N95 respirator or a higher level of respiratory protection, such as
a powered air-purifying respirator (PAPR), based on risk assessment. Perform a seal check
each time you put on the respirator.
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o Eye Protection: Wear safety goggles or a face shield to protect mucous membranes of the
eyes from splashes or aerosol exposure.

e Gloves: Don two pairs of nitrile gloves. The outer pair should be pulled over the cuffs of the
gown.

1.2. Doffing PPE: A Step-by-Step Guide

o Decontaminate Outer Gloves: While still gloved, wipe down the outer pair of gloves with an
appropriate disinfectant (see Table 1).

 Remove Gown and Outer Gloves: Remove the gown and the outer pair of gloves together,
turning the gown inside out as it is rolled down and away from the body. Dispose of them in a
biohazard waste container.

e Hand Hygiene: Perform hand hygiene with an alcohol-based hand rub.

 Remove Eye Protection: Remove the face shield or goggles from the back to the front. Place
in a designated area for decontamination.

 Remove Respirator: Remove the N95 respirator without touching the front. Dispose of it in a
biohazard waste container.

e Remove Inner Gloves: Remove the final pair of gloves.
e Final Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.

Disposal Plan
All materials that have come into contact with Influenza virus-IN-7 are considered
biohazardous waste and must be decontaminated before disposal.

2.1. Liquid Waste

All liquid waste, including cell culture media, must be decontaminated by adding bleach to a
final concentration of 10% (v/v) and allowing a contact time of at least 30 minutes before
disposal down a sanitary sewer.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12401969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2.2. Solid Waste

All solid waste, including used PPE, plasticware, and glassware, must be placed in a
designated, leak-proof biohazard bag within the BSC. Once the bag is full, it should be securely
sealed and its surface decontaminated before being transported for autoclaving.

2.3. Autoclaving

All biohazardous waste must be autoclaved at 121°C (250°F) at a pressure of 15 psi for a
minimum of 60 minutes to ensure complete inactivation of the virus.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the safe handling and
decontamination of Influenza virus-IN-7.
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Parameter Value Unit Notes
Based on potential for
) BSL-2 (with BSL-3 aerosol transmission
Biosafety Level ) - .
practices) and novel strain
characteristics.
Ethanol or
Primary Isopropanol. For
) 70% % (v/v)
Decontaminant surfaces and
equipment.
Liquid Waste Final concentration of
) 10% % (V/v)
Decontaminant household bleach.
o Minimum contact time
Decontamination ] ) )
] 30 minutes for effective virus
Contact Time . _
inactivation.
Autoclave Standard temperature
121 °C -
Temperature for steam sterilization.
) Standard pressure for
Autoclave Pressure 15 psi o
steam sterilization.
Minimum cycle time
Autoclave Cycle Time 60 minutes for dense or large

loads.

Experimental Workflow and Safety Diagram

The following diagram illustrates the procedural workflow for safely handling and disposing of

materials contaminated with Influenza virus-IN-7.
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Caption: Workflow for safe handling and disposal of Influenza virus-IN-7.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Influenza Virus-IN-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401969#personal-protective-equipment-for-
handling-influenza-virus-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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